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Compound of Interest

Compound Name: Tolmetin Sodium

Cat. No.: B1261170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the key analytical techniques for the

characterization of Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID). The

following protocols and data are provided to assist in quality control, stability studies, and

formulation development.

Spectroscopic Analysis
Spectroscopic methods are fundamental for the qualitative and quantitative analysis of

Tolmetin Sodium. These techniques are valuable for identification, purity assessment, and

quantification in bulk drug and pharmaceutical dosage forms.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a straightforward and robust method for the quantitative determination

of Tolmetin Sodium.
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Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax) in

Aqueous Solution

325 nm [1][2]

Wavelength of Maximum

Absorbance (λmax) in 0.1 N

NaOH

~322 nm [3]

Wavelength of Maximum

Absorbance (λmax) in

Methanol

254 nm and 316 nm [4]

Wavelength of Maximum

Absorbance (λmax) in pH 7.4

Phosphate Buffer

324 nm [5]

Concentration Range

(Aqueous Solution)
0.1 - 1.5 mg% [1][2]

Experimental Protocol: Quantification in Bulk Form

Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of USP

Tolmetin Sodium Reference Standard (RS) in the chosen solvent (e.g., water, 0.1 N NaOH,

or methanol) to obtain a solution with a known concentration.

Sample Solution Preparation: Prepare a sample solution of Tolmetin Sodium in the same

solvent to achieve a concentration within the linear range.

Spectrophotometric Measurement:

Set the spectrophotometer to scan the UV spectrum.

Use the solvent as a blank.

Measure the absorbance of the standard and sample solutions at the wavelength of

maximum absorbance.
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Calculation: Calculate the concentration of Tolmetin Sodium in the sample by comparing its

absorbance with that of the standard solution.

Experimental Workflow: UV-Vis Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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